pNP-ADPr disodium

• Molecular Formula: C21H24N6Na2O16P2
• Molecular Weight: 724.4 g/mol
• InChI: InChI=1S/C21H26N6O16P2.2Na/c22-18-13-19(24-7-23-18)26(8-25-13)20-16(30)14(28)11(41-20)5-38-44(34,35)43-45(36,37)39-6-12-15(29)17(31)21(42-12)40-10-3-1-9(2-4-10)27(32)33;;/h1-4,7-8,11-12,14-17,20-21,28-31H,5-6H2,(H,34,35)(H,36,37)(H2,22,23,24);;/q;2*+1/p-2/t11-,12?,14-,15+,16-,17+,20-,21?;;/m1../s1
• InChIKey: NQOVHENPPPWLBJ-RAUFJQOQSA-L

pNP-ADPr Disodium: Colorimetric PARP/PARG Substrate

pNP-ADPr disodium (ADP-ribose-pNP, CAS 939028-75-8) is a synthetic, chromogenic substrate designed for the continuous spectrophotometric measurement of poly(ADP-ribose) polymerase (PARP) and glycohydrolase (PARG) enzyme activities [1]. This compound, a chemical analog of the natural substrate nicotinamide adenine dinucleotide (NAD+), features a p-nitrophenyl group that releases a quantifiable yellow chromophore (p-nitrophenolate) upon enzymatic cleavage, detectable at 405 nm [1]. The disodium salt form ensures high aqueous solubility, facilitating its use in standard biochemical assay buffers.

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Workflow: Continuous colorimetric PARP/PARG assays with direct 405 nm detection

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Selection: Homogeneous, mix-and-read format suitable for HTS and real-time kinetics

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Use Context: Isozyme-specific studies across PARP-1, Tankyrase-1, VPARP, PARG, ARH3

• [1] Nottbohm, A. C., Dothager, R. S., Putt, K. S., Hoyt, M. T., & Hergenrother, P. J. (2007). A colorimetric substrate for poly(ADP-ribose) polymerase-1, VPARP, and tankyrase-1. Angewandte Chemie International Edition, 46(12), 2066-2069. View Source

pNP-ADPr Disodium vs. Generic Substrates

Generic substitution with the natural substrate NAD+ or other PARP assay reagents is not scientifically valid due to fundamental differences in assay detection modality and kinetic compatibility. NAD+-based assays often rely on discontinuous, radioactive, or coupled-enzyme detection methods that are inherently low-throughput and provide only endpoint data [1]. In contrast, pNP-ADPr enables a direct, continuous, and homogeneous colorimetric readout, uniquely suited for kinetic analysis. As detailed in Section 3, pNP-ADPr exhibits distinct kinetic parameters (Km and Vmax) with different PARP isozymes compared to NAD+, meaning that inhibitor potencies and enzyme activities are not directly transferable between substrate systems [1].

Target Substrate

pNP-ADPr Disodium

Generic Substitute

NAD⁺ / Natural Substrate

Key non-interchangeability factors

Assay modality mismatch: pNP-ADPr enables continuous colorimetric readout; NAD⁺-based methods are typically discontinuous, radioactive, or coupled-enzyme assays.

Kinetic profiles are not transferable: Km and Vmax values obtained with NAD⁺ do not predict pNP-ADPr behavior, so inhibitor potencies and enzyme activities may shift between substrates.

Substrate scope differs: pNP-ADPr is validated for both PARP polymerases and PARG/ARH3 hydrolases, while NAD⁺ supports only polymerase activity, limiting application breadth.

• [1] Nottbohm, A. C., Dothager, R. S., Putt, K. S., Hoyt, M. T., & Hergenrother, P. J. (2007). A colorimetric substrate for poly(ADP-ribose) polymerase-1, VPARP, and tankyrase-1. Angewandte Chemie International Edition, 46(12), 2066-2069. View Source

pNP-ADPr Disodium Comparative Evidence

PARP-1 Kinetic Differentiation

A direct comparison within the same study reveals that while pNP-ADPr exhibits a Km value for PARP-1 (151 μM) consistent with that of the natural substrate β-NAD+, its catalytic turnover (Vmax) is approximately 100-fold lower [1]. This profile enables the use of pNP-ADPr as a probe that mimics natural substrate binding while offering a distinct catalytic rate, which is advantageous for steady-state kinetic analysis and inhibitor screening.

PARP-1 Kinetics

Head-to-head

Km 151 μM; Vmax ~100-fold lower vs. β-NAD⁺

Supports steady-state kinetic analysis context

Km comparable to natural substrate; Vmax differs markedly

Evidence Dimension	Enzyme Kinetics (Km and Vmax) for PARP-1
Target Compound Data	Km = 151 μM; Vmax = 1.30 × 10⁻³ μmol/(min·mg)
Comparator Or Baseline	β-NAD+ (natural substrate): Km is similar; Vmax is approximately 100-fold higher
Quantified Difference	Vmax is ~100-fold lower with pNP-ADPr compared to β-NAD+; Km is comparable.
Conditions	Continuous colorimetric assay in PARP assay buffer (50 mM Tris, 10 mM MgCl2, pH 8.0) at room temperature, with activated PARP-1 and a range of ADP-ribose-pNP concentrations.

Why This Matters

This demonstrates that pNP-ADPr is not just a generic substrate, but a specific tool producing a quantifiably different kinetic profile from NAD+, which directly impacts assay design and data interpretation for PARP-1.

• [1] Nottbohm, A. C., Dothager, R. S., Putt, K. S., Hoyt, M. T., & Hergenrother, P. J. (2007). A colorimetric substrate for poly(ADP-ribose) polymerase-1, VPARP, and tankyrase-1. Angewandte Chemie International Edition, 46(12), 2066-2069. View Source

Tankyrase-1 Affinity Profile

pNP-ADPr exhibits isozyme-dependent binding affinity, demonstrating quantifiable differentiation that is critical for selective assay development. For tankyrase-1, the Km with pNP-ADPr is 82 μM, which is approximately 18-fold lower than the Km reported for the natural substrate β-NAD+ [1]. This significant difference highlights that pNP-ADPr is not a simple, interchangeable analog but a specialized substrate with altered selectivity.

Tankyrase-1 Affinity

Head-to-head

Km 82 μM (~18-fold lower than β-NAD⁺)

May support higher sensitivity tankyrase assays

Reported affinity difference; isozyme-specific context

Evidence Dimension	Substrate Affinity (Km) for Tankyrase-1
Target Compound Data	Km = 82 μM
Comparator Or Baseline	β-NAD+ (natural substrate): Km reported in literature is approximately 18-fold higher.
Quantified Difference	Km for pNP-ADPr is ~18-fold lower than for β-NAD+.
Conditions	Continuous assay with active domain of tankyrase-1 in PARP assay buffer, monitoring absorbance at 405 nm.

Why This Matters

The substantially higher apparent affinity of pNP-ADPr for tankyrase-1 compared to NAD+ means it is a superior substrate for this specific isozyme when sensitivity is required, making it a preferred choice for tankyrase-focused drug discovery programs.

• [1] Nottbohm, A. C., Dothager, R. S., Putt, K. S., Hoyt, M. T., & Hergenrother, P. J. (2007). A colorimetric substrate for poly(ADP-ribose) polymerase-1, VPARP, and tankyrase-1. Angewandte Chemie International Edition, 46(12), 2066-2069. View Source

Continuous Kinetic Assay Format

pNP-ADPr uniquely enables a true continuous kinetic assay, a modality impossible with traditional radioactive [³²P]-NAD+ or endpoint-coupled assays [1]. The direct, real-time measurement of p-nitrophenolate absorbance at 405 nm negates the need for quenching, washing, or secondary detection steps. This contrasts sharply with alternative formats, providing a direct advantage in data density and workflow efficiency.

Assay Format

Class-level inference

Continuous, real-time colorimetric readout (405 nm)

Enables direct kinetic data and higher-throughput screening

No quenching or separation steps; homogeneous format

Evidence Dimension	Assay Format and Throughput
Target Compound Data	Continuous, homogenous, real-time colorimetric readout at 405 nm.
Comparator Or Baseline	Discontinuous radioactive filter-binding assay or coupled-enzyme endpoint assay.
Quantified Difference	Real-time kinetic data collection vs. single time-point data; significantly reduced hands-on time (no separation or coupling steps).
Conditions	96-well plate format with plate reader capable of kinetic reads.

Why This Matters

For procurement, this translates to a decision between a substrate enabling detailed kinetic characterization and higher-throughput screening versus legacy formats that are lower-throughput and provide limited kinetic information, impacting capital and labor costs.

• [1] Nottbohm, A. C., Dothager, R. S., Putt, K. S., Hoyt, M. T., & Hergenrother, P. J. (2007). A colorimetric substrate for poly(ADP-ribose) polymerase-1, VPARP, and tankyrase-1. Angewandte Chemie International Edition, 46(12), 2066-2069. View Source

PARG and ARH3 Selectivity

Vendor data sheets consistently reference the utility of pNP-ADPr for the 'first continuous' activity assays of PARG and ARH3 . This broadens its validated application scope beyond PARP enzymes alone, contrasting with other substrates that are only validated for polymerase activity. The substrate is specifically cleaved by these hydrolases, which act on ADP-ribose linkages.

Polymerase/Hydrolase Scope

Supporting evidence

Validated for PARP-1, Tankyrase-1, VPARP, PARG, ARH3

Multi-purpose reagent; may reduce need for separate substrates

Supplier-reported data; verify for specific isozymes

Evidence Dimension	Enzyme Target Scope
Target Compound Data	Validated for PARP-1, Tankyrase-1, VPARP (polymerases) and PARG, ARH3 (hydrolases).
Comparator Or Baseline	NAD+ is a substrate only for PARP polymerases; other colorimetric substrates may be limited to a single enzyme class.
Quantified Difference	Dual polymerase/hydrolase utility vs. polymerase-only scope for the natural substrate NAD+.
Conditions	Continuous spectrophotometric assay for PARG and ARH3 activity, detecting released p-nitrophenolate.

Why This Matters

The validated activity with both polymerases and hydrolases makes pNP-ADPr a versatile, multi-purpose reagent. This reduces the need to purchase and validate separate substrates for PARG/ARH3 and PARP studies, streamlining procurement and assay development workflows.

• [1] Nottbohm, A. C., Dothager, R. S., Putt, K. S., Hoyt, M. T., & Hergenrother, P. J. (2007). A colorimetric substrate for poly(ADP-ribose) polymerase-1, VPARP, and tankyrase-1. Angewandte Chemie International Edition, 46(12), 2066-2069. View Source

pNP-ADPr Disodium Applications

Isozyme-Selective PARP HTS

The continuous, homogenous colorimetric format of pNP-ADPr, combined with its unique kinetic profile (e.g., ~18-fold lower Km for tankyrase-1 vs. NAD+ as shown in [1]), makes it the superior substrate for HTS campaigns. Its direct detection at 405 nm eliminates quenching and coupling steps, while its differential affinity for various PARP isozymes enables the identification of inhibitors with novel selectivity profiles, a task where the use of generic NAD+ would be kinetically limiting.

PARP-1 Steady-State Kinetics

For researchers requiring rigorous enzyme kinetic characterization, pNP-ADPr is the preferred substrate. The key finding that its Km for PARP-1 matches that of NAD+ while its Vmax is ~100-fold lower [1] provides a unique experimental window. This allows for precise measurement of initial velocities and accurate determination of inhibitor modality without the rapid substrate depletion issues associated with the natural, high-turnover substrate.

Dual PARylation/De-PARylation Assay

Labs studying the entire ADP-ribosylation cycle benefit uniquely from pNP-ADPr's validated dual functionality. As a colorimetric substrate for both the 'writers' (PARPs) and 'erasers' (PARG, ARH3) [REFS-1, REFS-2], a single reagent can be used to study the complete dynamics of the system. This eliminates the need for separate, enzyme-specific assay kits, creating a more efficient and internally consistent experimental design.

Application

Selection Property

Validation Focus

Isozyme-Selective PARP Screening

Continuous colorimetric format with differential isozyme kinetics

Isozyme selectivity profiling; inhibitor modality under kinetic control

PARP-1 Steady-State Kinetics

Km-matched, low-turnover profile for precise initial velocity measurement

Inhibitor mechanism determination; avoidance of rapid substrate depletion

Dual PARylation/De-PARylation Studies

Single reagent validated for polymerases and hydrolases

Complete ADP-ribosylation cycle analysis with consistent substrate

• [1] Nottbohm, A. C., Dothager, R. S., Putt, K. S., Hoyt, M. T., & Hergenrother, P. J. (2007). A colorimetric substrate for poly(ADP-ribose) polymerase-1, VPARP, and tankyrase-1. Angewandte Chemie International Edition, 46(12), 2066-2069. View Source